Cas no 1215196-29-4 (benzyl N-(2-nitropyridin-3-yl)carbamate)

Benzyl N-(2-nitropyridin-3-yl)carbamate is a specialized organic compound used as an intermediate in pharmaceutical and agrochemical synthesis. Its structure features a benzyl carbamate group attached to a 2-nitropyridine core, offering reactivity suitable for further functionalization. The nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the carbamate moiety provides stability and controlled reactivity. This compound is particularly valuable in constructing heterocyclic frameworks and as a precursor in medicinal chemistry applications. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.

benzyl N-(2-nitropyridin-3-yl)carbamate structure

1215196-29-4 structure

Product Name:benzyl N-(2-nitropyridin-3-yl)carbamate

CAS No:1215196-29-4

MF:C₁₃H₁₁N₃O₄

MW:273.244142770767

CID:6134757

PubChem ID:68561314

Update Time:2025-10-29

benzyl N-(2-nitropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- EN300-28283882
- 1215196-29-4
- benzyl N-(2-nitropyridin-3-yl)carbamate
- SCHEMBL3237870
- Inchi： 1S/C13H11N3O4/c17-13(20-9-10-5-2-1-3-6-10)15-11-7-4-8-14-12(11)16(18)19/h1-8H,9H2,(H,15,17)
- InChI Key： OJIQQQIYPCSKKY-UHFFFAOYSA-N
- SMILES： O(C(NC1=CC=CN=C1[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 273.07495584g/mol
Monoisotopic Mass: 273.07495584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 97Å²

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